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Compound of Interest

Compound Name: Diethyl(vinyl)phosphine

Cat. No.: B088782

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited detailed experimental data is publicly available for
Diethyl(vinyl)phosphine. This guide synthesizes available information and provides
theoretical context based on general organophosphorus chemistry.

Introduction

Diethyl(vinyl)phosphine, with the CAS number 13652-21-6, is an organophosphorus
compound featuring a phosphorus atom bonded to two ethyl groups and one vinyl group.[1][2]
As a phosphine, it possesses a lone pair of electrons on the phosphorus atom, which imparts
nucleophilic and ligand properties. This technical guide provides a summary of its known
properties, a plausible synthetic approach, and expected reactivity, while clearly distinguishing
it from the more commonly cited Diethyl vinylphosphonate.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Diethyl(vinyl)phosphine is
presented in Table 1. This data is crucial for its handling, storage, and application in

experimental settings.

Table 1: Physical and Chemical Properties of Diethyl(vinyl)phosphine
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Property Value Reference
CAS Number 13652-21-6 [1][2]
Molecular Formula C6H13P [1][2]
Molecular Weight 116.14 g/mol [11[2]
IUPAC Name Ethenyl(diethyl)phosphane [1]

Boiling Point 125 °C (at 744 Torr) [2]

LogP 2.65160 2]

Synthesis of Diethyl(vinyl)phosphine

While a specific, detailed experimental protocol for the synthesis of Diethyl(vinyl)phosphine is
not readily available in the reviewed literature, a common method for the preparation of
vinylphosphines involves the reaction of a chlorophosphine with a vinyl Grignard reagent. A
plausible synthetic route is outlined below.

3.1. Proposed Experimental Protocol: Grignard Reaction
Reaction Scheme:
(Cz2Hs)2PCI + CH2=CHMgBr - (C2Hs)2PCH=CH2 + MgBrClI

Materials:

Chlorodiethylphosphine

Vinylmagnesium bromide solution in THF

Anhydrous diethyl ether or tetrahydrofuran (THF)

Standard inert atmosphere glassware (Schlenk line or glovebox)

Magnetic stirrer and heating mantle

Separatory funnel
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« Distillation apparatus

Procedure:

e Under an inert atmosphere (e.g., nitrogen or argon), a solution of chlorodiethylphosphine in
anhydrous diethyl ether or THF is prepared in a Schlenk flask and cooled to 0 °C in an ice
bath.

e A solution of vinylmagnesium bromide in THF is added dropwise to the stirred
chlorodiethylphosphine solution. The reaction is exothermic and the temperature should be
maintained at or below 10 °C.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours to ensure complete reaction.

e The reaction is then quenched by the slow addition of a saturated aqueous solution of
ammonium chloride.

e The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

e The combined organic extracts are dried over anhydrous magnesium sulfate or sodium
sulfate.

e The solvent is removed under reduced pressure.

o The crude Diethyl(vinyl)phosphine is purified by vacuum distillation.

Note: This is a generalized protocol and requires optimization for specific laboratory conditions.
All manipulations should be carried out under a strict inert atmosphere due to the air-sensitivity
of phosphines.

Diagram 1: Proposed Synthesis Workflow for Diethyl(vinyl)phosphine
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Caption: A logical workflow for the synthesis of Diethyl(vinyl)phosphine.

Reactivity and Potential Applications

The reactivity of Diethyl(vinyl)phosphine is dictated by the presence of the phosphorus lone
pair and the vinyl group.

4.1. Ligand Chemistry

Phosphines are widely used as ligands in transition metal catalysis. The electronic and steric
properties of Diethyl(vinyl)phosphine would make it a potentially useful ligand for various
catalytic transformations, such as cross-coupling reactions. The vinyl group could also
participate in coordination or further reactions once complexed to a metal center.

4.2. Nucleophilic Reactivity

The phosphorus atom is nucleophilic and can react with a variety of electrophiles. For instance,
it can be alkylated to form phosphonium salts or oxidized to the corresponding phosphine
oxide.

4.3. Reactions of the Vinyl Group

The vinyl group can undergo reactions typical of alkenes, such as addition reactions. It can
also be involved in polymerization processes, either as a monomer or a co-monomer, to
produce phosphorus-containing polymers.
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Diagram 2: General Reactivity of Diethyl(vinyl)phosphine
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Caption: Potential reaction pathways for Diethyl(vinyl)phosphine.

Safety and Handling

While a specific safety data sheet for Diethyl(vinyl)phosphine is not widely available,
phosphines, in general, are known to be toxic, pyrophoric, and air-sensitive. Therefore, the
following precautions should be taken:

» Handling: All manipulations should be carried out in a well-ventilated fume hood or in a
glovebox under an inert atmosphere.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
flame-retardant laboratory coat, and chemical-resistant gloves.

o Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container under an
inert atmosphere, away from sources of ignition and oxidizing agents.

Distinction from Diethyl vinylphosphonate
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It is imperative to distinguish Diethyl(vinyl)phosphine (a phosphine) from Diethyl
vinylphosphonate (a phosphonate). The latter has a phosphorus atom in a higher oxidation
state, double-bonded to an oxygen atom, and is generally more stable and has different
reactivity. Much of the readily available literature under a similar name refers to the
phosphonate.

Table 2: Comparison of Diethyl(vinyl)phosphine and Diethyl vinylphosphonate

Feature Diethyl(vinyl)phosphine Diethyl vinylphosphonate
CAS Number 13652-21-6 682-30-4
Molecular Formula C6H13P C6H1303P

P atom double-bonded to O,
P atom bonded to 2 ethyl and

Structure ] single-bonded to 2 ethoxy and
1 vinyl group )
1 vinyl group
o Nucleophilic, reducing, ligand Electrophilic at phosphorus,
Reactivity ] ) i
properties undergoes Michael additions
Conclusion

Diethyl(vinyl)phosphine is a potentially valuable organophosphorus compound for
applications in catalysis and materials science. However, there is a notable lack of detailed
published data specifically for this compound. The information provided in this guide is based
on available data and established principles of organophosphorus chemistry. Researchers and
scientists working with this compound should exercise caution and perform thorough literature
searches for any newly available information. It is also critical to be vigilant about distinguishing
it from the more extensively documented Diethyl vinylphosphonate to ensure the correct
interpretation of chemical and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl_vinyl_phosphine
https://www.lookchem.com/ProductWholeProperty_LCPL4395085.htm
https://www.benchchem.com/product/b088782#diethyl-vinyl-phosphine-cas-number-13652-21-6-details
https://www.benchchem.com/product/b088782#diethyl-vinyl-phosphine-cas-number-13652-21-6-details
https://www.benchchem.com/product/b088782#diethyl-vinyl-phosphine-cas-number-13652-21-6-details
https://www.benchchem.com/product/b088782#diethyl-vinyl-phosphine-cas-number-13652-21-6-details
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088782?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

